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Compound of Interest

Compound Name:
2-Amino-4-methylthiophene-3-

carbonitrile

Cat. No.: B188914 Get Quote

An In-depth Technical Guide to 2-Amino-4-
methylthiophene-3-carbonitrile
For professionals in research, chemical synthesis, and drug development, 2-Amino-4-
methylthiophene-3-carbonitrile is a heterocyclic compound of significant interest. Its unique

structural features, including an amino group, a nitrile group, and a thiophene core, make it a

versatile precursor for the synthesis of a wide array of biologically active molecules and

functional materials. This guide provides a comprehensive overview of its molecular structure,

properties, synthesis, and applications.

Molecular Structure and Formula
2-Amino-4-methylthiophene-3-carbonitrile is a substituted thiophene with the molecular

formula C₆H₆N₂S.[1][2] Its structure consists of a five-membered thiophene ring with an amino

group at position 2, a cyano (nitrile) group at position 3, and a methyl group at position 4. The

presence of both electron-donating (amino) and electron-withdrawing (nitrile) groups makes it a

highly reactive and versatile synthetic building block.[3]

Key Identifiers:

IUPAC Name: 2-amino-4-methylthiophene-3-carbonitrile[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b188914?utm_src=pdf-interest
https://www.benchchem.com/product/b188914?utm_src=pdf-body
https://www.benchchem.com/product/b188914?utm_src=pdf-body
https://www.benchchem.com/product/b188914?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/264281
https://www.scbt.com/p/2-amino-4-methylthiophene-3-carbonitrile-4623-55-6
https://www.benchchem.com/product/B188914
https://www.benchchem.com/product/b188914?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/264281
https://www.benchchem.com/product/B188914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 4623-55-6[1][2]

Canonical SMILES: CC1=CSC(=C1C#N)N[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and computed properties of 2-Amino-4-
methylthiophene-3-carbonitrile is presented in the table below. This data is crucial for its

handling, characterization, and use in synthetic protocols.

Property Value

Molecular Formula C₆H₆N₂S

Molecular Weight 138.19 g/mol

Appearance Solid (form may vary)

Melting Point Data not consistently available

Boiling Point Data not consistently available

InChI
InChI=1S/C6H6N2S/c1-4-3-9-6(8)5(4)2-

7/h3H,8H2,1H3

InChIKey VVLPOLLOKMOHOP-UHFFFAOYSA-N

Synthesis Protocols
The most common and efficient method for the synthesis of 2-aminothiophenes, including 2-
Amino-4-methylthiophene-3-carbonitrile, is the Gewald reaction.[3][4][5] This is a multi-

component reaction that involves the condensation of a ketone or aldehyde with an active

methylene nitrile and elemental sulfur in the presence of a basic catalyst.

Experimental Protocol: Gewald Synthesis of 2-
Aminothiophenes
This protocol describes a general procedure for the synthesis of 2-aminothiophene derivatives,

which can be adapted for 2-Amino-4-methylthiophene-3-carbonitrile.
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Materials:

An α-methylene ketone (e.g., acetone for derivatives, or a precursor that yields the 4-methyl

substituent)

An active methylene nitrile (e.g., malononitrile)

Elemental sulfur

A basic catalyst (e.g., morpholine, triethylamine, or an amine-based resin)

Solvent (e.g., ethanol, methanol, or dimethylformamide)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the α-methylene ketone (1 equivalent) and the active methylene nitrile (1

equivalent) in a suitable solvent.

Addition of Catalyst: Add the basic catalyst to the mixture (typically 0.1-0.2 equivalents).

Sulfur Addition: To the stirring solution, add elemental sulfur (1.1 equivalents) in one portion.

Reaction Conditions: Heat the reaction mixture to a temperature between 50-80°C and

maintain for a period of 2-6 hours. The progress of the reaction should be monitored by Thin

Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. The product may

precipitate out of the solution. If so, it can be collected by filtration.

Purification: The crude product is often purified by recrystallization from a suitable solvent

such as ethanol or ethyl acetate to yield the pure 2-aminothiophene derivative.

A more recent, environmentally friendly approach utilizes ball-milling technology, which can

proceed under solvent-free conditions with high yields and short reaction times.[6]

Applications in Research and Drug Development
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The 2-aminothiophene scaffold is recognized as a "privileged" structure in medicinal chemistry

due to its presence in numerous compounds with diverse biological activities.[4] Derivatives of

2-Amino-4-methylthiophene-3-carbonitrile are key intermediates in the synthesis of:

Therapeutic Agents: These compounds serve as precursors for thieno[2,3-d]pyrimidines,

which are core structures in molecules with potential antiviral, antimicrobial, anti-

inflammatory, and anticancer properties.[3][4]

Materials Science: Beyond pharmaceuticals, these derivatives have applications in the

development of functional organic materials, including dyes for photovoltaic cells, organic

semiconductors, and materials with non-linear optical properties.[4]

Visualizing the Gewald Reaction Pathway
The following diagram illustrates the logical workflow of the Gewald reaction for the synthesis of

2-aminothiophenes.
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Caption: Logical workflow of the Gewald reaction for 2-aminothiophene synthesis.

Safety and Handling
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2-Amino-4-methylthiophene-3-carbonitrile is classified as hazardous. It is harmful if

swallowed, inhaled, or in contact with skin.[1] It is known to cause serious eye irritation, skin

irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this

chemical. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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